Cas no 1228182-55-5 (Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate)

• Product Name: Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate
• CAS No: 1228182-55-5
• MF: C₂₅H₃₇NO₄
• MW: 420.5964
• CID: 1075957
• PubChem ID: 71312494
• Update Time: 2025-07-09

Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Decoquinate-D5
• ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate
• Ethyl 6-(decyloxy)-4-oxo-7-(2,2,3,3,3-~2~H_5_)propyl-1,4-dihydroquinoline-3-carboxylate
• DTXSID00746835
• 1228182-55-5
• Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate

• Inchi： 1S/C25H37NO4/c1-4-7-8-9-10-11-12-13-15-30-23-17-20-22(16-19(23)14-5-2)26-18-21(24(20)27)25(28)29-6-3/h16-18H,4-15H2,1-3H3,(H,26,27)/i2D3,5D2
• InChI Key： GOWPYBBFFOLSSQ-ZTIZGVCASA-N
• SMILES： O(C1=C([H])C2C(C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])N([H])C=2C([H])=C1C([H])([H])C([2H])([2H])C([2H])([2H])[2H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 420.30364239g/mol
• Monoisotopic Mass: 420.30364239g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 7.8

Additional information on Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate

Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate (CAS No. 1228182-55-5): A Comprehensive Overview

Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate, identified by its CAS number 1228182-55-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its unique substitution pattern and deuterated side chain, make it a subject of extensive study in the development of novel pharmaceutical agents.

The molecular structure of Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate consists of a quinoline core modified with several functional groups. The presence of a decoxy group at the 6-position and an oxo group at the 4-position introduces significant electronic and steric effects that influence the compound's reactivity and biological properties. Additionally, the substitution at the 7-position with a 2,2,3,3,3-pentadeuteriopropyl group adds a layer of complexity to its chemical behavior, making it an intriguing candidate for further investigation.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in the treatment of various diseases, including infectious diseases, cancer, and neurological disorders. The unique structural features of Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate make it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The deuterated side chain at the 7-position not only influences the compound's metabolic stability but also enhances its binding affinity to biological targets. This feature is particularly valuable in the context of drug design, where metabolic stability and target engagement are critical factors. Recent studies have shown that deuterated compounds often exhibit improved pharmacokinetic profiles compared to their non-deuterated counterparts.

The synthesis of Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such highly functionalized molecules with increasing efficiency. The use of deuterated building blocks and innovative catalytic systems has enabled researchers to construct this compound in a more streamlined manner.

The biological activity of Ethyl 6-decoxy-4-oxo-7-(2,2,3,3,3-pentadeuteriopropyl)-1H-quinoline-3-carboxylate has been explored in several preclinical studies. These studies have revealed promising results regarding its potential as an antimicrobial agent. The compound demonstrates significant activity against various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly noteworthy given the increasing problem of antibiotic resistance worldwide.

In addition to its antimicrobial properties, Ethyl 6-decoxy-4-oxo-7-(2，2，3，3，3-pentadeuteriopropyl)-1H quinoline - 3 - carboxylate has shown potential as an anti-cancer agent. Preliminary studies indicate that this compound can inhibit the growth of certain cancer cell lines by interfering with key cellular pathways involved in tumor progression. These findings suggest that further investigation into the anti-cancer potential of this molecule could lead to the development of novel therapeutic strategies for cancer treatment.

The structural complexity of Ethyl 6-decoxy - 4 - oxo - 7 - (2，2，3，3，3 - pentadeuteriopropyl) - 1H - quinoline - 3 - carboxylate also makes it an attractive scaffold for structure-based drug design. By leveraging computational methods and high-resolution structural techniques such as X-ray crystallography and NMR spectroscopy， researchers can gain valuable insights into how this compound interacts with biological targets at the molecular level。 These insights can then be used to guide the design of more potent and selective drug candidates。

The development of novel pharmaceutical agents requires a multidisciplinary approach that integrates knowledge from chemistry、biology、pharmacology、and other related fields。 Ethyl 6-decoxy - 4 - oxo - 7 - (2，2，<0xE1><0xB5><0xA9>，<0xE1><0xB5><0xA9>，<0xE1><0xB5><0xA9>) - 1H quinoline - 8 carboxylic acid is a prime example of how collaboration across these disciplines can lead to significant advances in drug discovery。 Its unique structural features and promising biological activities make it a valuable tool for researchers working on next-generation pharmaceuticals。

In conclusion， Ethyl 6-decoxy - 4 - oxo - 7 - (2，<0xE1><0xB5><0xA9>，<0xE1><0xB5><0xA9>，<0xE1><0xB5><0xA9>) - 1H quinoline - <0xE8><0x83><0xBD carboxylic acid (CAS No。 <>12281825<>55) represents a significant advancement in pharmaceutical chemistry。 Its complex structure、deuterated side chain、and diverse biological activities make it a promising candidate for further exploration。 As research continues to uncover new therapeutic applications for quinoline derivatives、this compound is poised to play an important role in the development of novel treatments for various diseases。